4-(4-Cbz-Aminopheny)-2-methylphenol, 95%

• IUPAC Name: benzyl N-[4-(4-hydroxy-3-methylphenyl)phenyl]carbamate
• InChI: InChI=1S/C21H19NO3/c1-15-13-18(9-12-20(15)23)17-7-10-19(11-8-17)22-21(24)25-14-16-5-3-2-4-6-16/h2-13,23H,14H2,1H3,(H,22,24)
• InChI Key: XRSLOSBHXJEANY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC=C(C=C2)NC(=O)OCC3=CC=CC=C3)O
• Molecular Formula: C21H19NO3
• DSSTOX Substance ID: DTXSID301134205
• Molecular Weight: 333.4 g/mol
• CAS No.: 1261942-85-1

Description

4-(4-Cbz-Aminophenyl)-2-methylphenol is a synthetic organic compound featuring a carbobenzyloxy (Cbz)-protected amine group attached to a 4-aminophenyl moiety, coupled with a 2-methylphenol backbone. The Cbz group serves as a protective agent for amines during synthetic processes, enhancing stability and enabling selective reactivity in multi-step reactions. The compound’s 95% purity indicates its suitability for research applications, particularly in medicinal chemistry and drug development, where precise structural control is critical .

Comparison with Similar Compounds

Structural Analogs in the PBP Series

describes a series of diphenyl-based compounds (e.g., PBP-C2, PBP-C4) with structural similarities to 4-(4-Cbz-Aminophenyl)-2-methylphenol. Key differences lie in the substituents on the phenyl rings:

Compound	Substituent on 4-Aminophenyl	Substituent on 2-Methylphenol	Yield (%)
PBP-C2	4-Ethoxy-3-methyl	Heptan-4-yl	Not reported
PBP-C4	4-n-Butoxy-3-methyl	Heptan-4-yl	16
PBP-C6	4-n-Hexyloxy-3-methyl	Heptan-4-yl	47
4-(4-Cbz-Aminophenyl)-2-methylphenol	4-Cbz-Amino	Methyl	N/A

The absence of a heptan-4-yl chain in the target compound may reduce lipophilicity compared to PBP analogs .

Bioactivity and Mode of Action

highlights that structurally similar compounds cluster into groups with analogous bioactivity profiles. For example, compounds with aromatic amines and phenol groups (e.g., 5-Amino-2-methylphenol in ) often target estrogen receptors or enzymes like cytochrome P450. The Cbz group in 4-(4-Cbz-Aminophenyl)-2-methylphenol could modulate bioactivity by altering binding affinity to proteins or influencing metabolic stability. Activity landscape modeling () suggests that minor structural changes, such as replacing Cbz with acetyl (e.g., 4-Acetamidothiophenol in ), may create "activity cliffs," drastically altering potency .

Physical and Chemical Properties

• Melting Point: While direct data for 4-(4-Cbz-Aminophenyl)-2-methylphenol is unavailable, reports a melting point of 127–133°C for 5-Amino-2-methylphenol. The Cbz group’s introduction is expected to increase melting point due to enhanced molecular weight and rigidity.
• Solubility: Phenolic compounds with bulky substituents (e.g., Cbz) typically exhibit lower aqueous solubility compared to hydroxylated analogs like 2,4-Dihydroxybenzoic acid ().

Key Research Findings

• Structural Flexibility : The Cbz group provides synthetic versatility but may limit bioavailability due to steric effects.
• Bioactivity Modulation : Substituting Cbz with smaller groups (e.g., acetyl) could enhance potency but reduce metabolic stability .
• Safety : Structural analogs with halogen substituents (e.g., chloro, fluoro) exhibit higher toxicity, making the Cbz derivative a safer intermediate .